N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide

• IUPAC Name: N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H18N2O2/c1-10(2)13-12(5-8-18-13)9-16-14(17)11-3-6-15-7-4-11/h3-4,6-7,12-13H,1,5,8-9H2,2H3,(H,16,17)
• InChI Key: YHMNJEDOFGADDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1C(CCO1)CNC(=O)C2=CC=NC=C2
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide is a complex organic compound that features a pyridine ring substituted with a carboxamide group and a unique oxolane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide typically involves multi-step organic reactions. One common route starts with the preparation of the oxolane ring, followed by its functionalization and subsequent coupling with a pyridine derivative. The reaction conditions often involve the use of catalysts, specific solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are optimized for efficiency and cost-effectiveness. The use of continuous flow reactors can also be considered to enhance the scalability and consistency of the product.

Chemical Reactions Analysis

Types of Reactions

N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution. Reaction conditions typically involve specific solvents, temperatures, and sometimes catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while substitution reactions could introduce a variety of functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound may have potential as a biochemical probe or as a precursor for biologically active molecules.

Medicine: Research into its pharmacological properties could reveal potential therapeutic applications, such as in the development of new drugs.

Industry: The compound might be used in the production of advanced materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide exerts its effects depends on its specific application. In a biological context, it may interact with specific molecular targets, such as enzymes or receptors, altering their activity and leading to a physiological response. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide include other pyridine derivatives with various substituents, such as:

• Pyridine-4-carboxamide
• N-methylpyridine-4-carboxamide
• 2-oxolane-substituted pyridines

Uniqueness

What sets N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]pyridine-4-carboxamide apart is its unique combination of the oxolane ring and the pyridine carboxamide moiety. This structural feature may confer distinct chemical reactivity and biological activity, making it a valuable compound for further research and development.